{[1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl]thio}acetic acid

• IUPAC Name: 2-[[1-(2-hydroxyethyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C9H10N4O4S/c14-2-1-13-7-5(3-10-13)8(17)12-9(11-7)18-4-6(15)16/h3,14H,1-2,4H2,(H,15,16)(H,11,12,17)
• InChI Key: WKIHTQMMPWJWNY-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C2=C1C(=O)NC(=N2)SCC(=O)O)CCO
• Molecular Formula: C9H10N4O4S
• Molecular Weight: 270.27 g/mol

Description

The compound contains a pyrazolo[3,4-d]pyrimidin-4-one moiety, which is a fused nitrogen-containing heterocyclic ring system. This moiety is considered as a privileged core skeleton in biologically active compounds and is a bioisostere of natural purine. The compound also contains a thioacetic acid group, which could potentially be involved in various chemical reactions.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions due to the presence of the pyrazolo[3,4-d]pyrimidin-4-one and thioacetic acid groups. For instance, the thioacetic acid group could potentially undergo substitution reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Pyrazolo[3,4-d]pyrimidines have been reported to have diverse biological activities, such as antiviral, antimicrobial, antitumor, and anti-inflammatory activities.

Future Directions

The future research directions for this compound could potentially involve further exploration of its synthesis, characterization of its properties, and investigation of its biological activities.